Cas no 1217897-99-8 (Methyl (4E)-1-(2-chlorophenyl)-4,5-dihydro-5-oxo-4-[1-[(2-pyridinylmethyl)amino]ethylidene]-1H-pyrazole-3-acetate)

• Product Name: Methyl (4E)-1-(2-chlorophenyl)-4,5-dihydro-5-oxo-4-[1-[(2-pyridinylmethyl)amino]ethylidene]-1H-pyrazole-3-acetate
• CAS No: 1217897-99-8
• MF: C₂₀H₁₉ClN₄O₃
• MW: 398.842863321304
• CID: 5672508
• Update Time: 2024-02-03

Methyl (4E)-1-(2-chlorophenyl)-4,5-dihydro-5-oxo-4-[1-[(2-pyridinylmethyl)amino]ethylidene]-1H-pyrazole-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (4E)-1-(2-chlorophenyl)-4,5-dihydro-5-oxo-4-[1-[(2-pyridinylmethyl)amino]ethylidene]-1H-pyrazole-3-acetate

• Inchi： 1S/C20H19ClN4O3/c1-13(23-12-14-7-5-6-10-22-14)19-16(11-18(26)28-2)24-25(20(19)27)17-9-4-3-8-15(17)21/h3-10,23H,11-12H2,1-2H3/b19-13+
• InChI Key： VXKABQWDAVPRNP-CPNJWEJPSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(=O)/C(=C(/NCC2=NC=CC=C2)\C)/C(CC(OC)=O)=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.5±60.0 °C(Predicted)
• pka: 7.05±0.20(Predicted)